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Compound of Interest

Compound Name: Diisobutyl hydrogen phosphate

Cat. No.: B049206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties of diisobutyl
hydrogen phosphate (CAS 6303-30-6). The information is compiled for researchers,

scientists, and professionals in drug development, with a focus on presenting available data in

a structured and accessible format. It is important to note that while key physicochemical data

are available, specific experimental details and in-depth biological studies on this compound

are limited in publicly accessible literature.

Chemical and Physical Properties
Diisobutyl hydrogen phosphate is an organophosphorus compound with the chemical

formula C₈H₁₉O₄P.[1] It is structurally characterized by a central phosphate group esterified

with two isobutyl groups. The available quantitative data for its physical and chemical

properties are summarized in the tables below. It is important to distinguish this compound from

its structural isomer, dibutyl hydrogen phosphate, as their physical properties may differ.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₈H₁₉O₄P [1]

Molecular Weight 210.21 g/mol [1]

Appearance Colorless oil or white powder [2][3]

Density 1.047 g/cm³ (at 20°C) [2]

Boiling Point 263.6 ± 23.0 °C (Predicted) [2]

Melting Point Not available

Water Solubility 22.3 g/L (at 20°C)

Organic Solvent Solubility 8259 g/L (at 20°C)

pKa 1.60 ± 0.50 (Predicted) [2]

Table 2: Chemical Identifiers

Identifier Value Source(s)

CAS Number 6303-30-6 [1]

EINECS 228-602-0 [1]

InChI

InChI=1S/C8H19O4P/c1-

7(2)5-11-13(9,10)12-6-

8(3)4/h7-8H,5-6H2,1-4H3,

(H,9,10)

[4]

SMILES CC(C)COP(=O)(O)OCC(C)C [4]

Safety and Handling
Diisobutyl hydrogen phosphate is classified as a corrosive substance.[1] Handling should be

performed in a well-ventilated area with appropriate personal protective equipment.

Table 3: GHS Hazard Information
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Hazard Statement Code Description Source(s)

Causes severe skin

burns and eye

damage

H314 [1]

May cause an allergic

skin reaction
H317

Recommended precautionary statements include avoiding breathing

dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling.[1] In case of

contact with skin or eyes, immediate and thorough rinsing with water is crucial.[1]

Experimental Protocols
Generalized Synthesis of Diisobutyl Hydrogen
Phosphate
A specific, detailed experimental protocol for the synthesis of diisobutyl hydrogen phosphate
is not readily available in the reviewed literature. However, a general method for the synthesis

of dialkyl hydrogen phosphates can be adapted. This typically involves the reaction of the

corresponding alcohol with a phosphorylating agent, such as phosphorus oxychloride, followed

by hydrolysis. A patent for the production of the related compound, dibutyl phosphate,

describes a process involving the reaction of butanol with phosphorus oxychloride.[5]

The following is a generalized conceptual workflow for the synthesis and purification of

diisobutyl hydrogen phosphate:
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A generalized workflow for the synthesis and purification of diisobutyl hydrogen phosphate.

Applications and Biological Activity
The documented applications of diisobutyl hydrogen phosphate are primarily in industrial

chemistry, where it is used as a solvent, plasticizer, and flame retardant.[6][7] It also serves as

a reagent in chemical synthesis.[6]

Role in Drug Development and Signaling Pathways
There is a significant lack of specific data in the public domain regarding the use of diisobutyl
hydrogen phosphate in drug development or its interaction with biological signaling pathways.

While organophosphorus compounds, in general, play diverse and critical roles in biochemistry,

including as enzyme inhibitors and components of signaling molecules, specific studies on

diisobutyl hydrogen phosphate are wanting.

Research on inorganic hydrogen phosphate has shown that it can selectively induce apoptosis

in triple-negative breast cancer cells, suggesting a potential therapeutic avenue for phosphate

compounds.[6][8] However, it is crucial to emphasize that these findings on an inorganic ion

cannot be directly extrapolated to an organic ester like diisobutyl hydrogen phosphate
without dedicated experimental validation. The bulky isobutyl groups would significantly alter

the molecule's chemical properties, including its size, charge distribution, lipophilicity, and

ability to interact with biological targets.
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For professionals in drug development, the absence of data on the biological activity, toxicity,

and metabolic fate of diisobutyl hydrogen phosphate represents a critical knowledge gap.

Further research is warranted to explore its potential pharmacological or toxicological profile.

Conclusion
Diisobutyl hydrogen phosphate is a chemical compound with established industrial

applications. Its physicochemical properties are partially documented, though some key

experimental data points are lacking. The most significant gap in the current body of knowledge

is the near-complete absence of studies on its biological activity, potential therapeutic

applications, and involvement in cellular signaling pathways. This technical guide serves to

summarize the available information and to highlight areas where further research is needed to

fully characterize this compound for potential applications in the life sciences and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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